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This guide provides an objective comparison of methods to validate the effectiveness of

cathodic protection (CP) on carbon steel structures. It also contrasts CP with alternative

corrosion mitigation strategies, supported by experimental data and detailed protocols. The

information is intended to assist researchers and professionals in selecting and implementing

the most appropriate corrosion control and validation methods for their specific applications.

Introduction to Cathodic Protection Validation
Cathodic protection is a widely used electrochemical technique to control the corrosion of

metallic structures in contact with electrolytes like soil and water.[1] Its effectiveness hinges on

shifting the corrosion potential of the steel structure to a point where the rate of corrosion is

significantly reduced.[1] Validation of a CP system is crucial to ensure it provides adequate

protection over the structure's design life. This involves a series of measurements and surveys

to confirm that the structure is receiving sufficient protective current.[2]

There are two primary types of cathodic protection systems:

Galvanic Anode Cathodic Protection (GACP): This method uses a more electrochemically

active metal (sacrificial anode), such as zinc or aluminum, which corrodes preferentially to

protect the steel structure.[3]
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Impressed Current Cathodic Protection (ICCP): This system employs an external DC power

source to impress a current through inert anodes onto the structure to be protected.[3][4]

Techniques for Validating Cathodic Protection
Effectiveness
Several well-established techniques are used to validate the effectiveness of a CP system. The

choice of method depends on the type of structure, environmental conditions, and regulatory

requirements.

Potential Measurements
The most common method for assessing CP effectiveness is the measurement of the structure-

to-electrolyte potential.[5] This is typically performed using a high-impedance voltmeter and a

stable reference electrode, such as a copper-copper sulfate electrode (CSE) for soil

environments or a silver-silver chloride (Ag/AgCl) electrode for seawater.[6]

Types of Potential Measurements:

"On" Potential: The potential measured while the CP system is energized. This reading

includes the voltage drop (IR drop) through the electrolyte, which can lead to a more

negative reading than the true polarized potential of the structure.[7]

"Instant Off" Potential: The potential measured immediately after the protective current is

interrupted.[7] This measurement minimizes the IR drop, providing a more accurate

representation of the polarized potential of the structure.[7][8]

"Native" or "Depolarized" Potential: The potential of the structure before the application of

cathodic protection or after the CP system has been turned off for a sufficient period to allow

the potential to stabilize.

Protection Criteria:

Several international standards, such as those from NACE International and the International

Organization for Standardization (ISO), provide criteria for adequate cathodic protection.

Common criteria include:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://aucsc.com/downloads/TT_CONDUCTING%20CLOSE%20INTERVAL%20POTENTIAL%20SURVEYS_%202019REV1_P12.pdf
https://technicaltoolboxes.com/cathodic-protection-systems-a-comparative-analysis/
http://zinoglobal.com/wp-content/uploads/2019/12/NACE-RP-0388-2001.pdf
https://store.astm.org/g0008-96r19.html
https://www.corrosionpedia.com/definition/2198/instant-off-potential
https://www.corrosionpedia.com/definition/2198/instant-off-potential
https://www.corrosionpedia.com/definition/2198/instant-off-potential
https://centralian.com.au/wp-content/uploads/2022/12/CP-101.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A negative (cathodic) potential of at least -850 mV measured between the structure and a

saturated copper-copper sulfate reference electrode (CSE) with the CP applied.[9]

A minimum negative (cathodic) polarization of 100 mV between the structure surface and a

stable reference electrode.[5][9] This is determined by comparing the "off" potential to the

native potential.

Close Interval Potential Survey (CIPS)
A Close Interval Potential Survey (CIPS) provides a detailed profile of the pipe-to-soil potential

along the entire length of a pipeline.[2][10] This survey is crucial for identifying areas of

inadequate protection that may be missed by measurements at discrete test stations.[11]

Experimental Protocol for Close Interval Potential Survey (CIPS):

Pre-Survey Preparation:

Locate the pipeline and mark its route.

Install and synchronize current interrupters on all rectifiers and other DC sources affecting

the pipeline to cycle the CP current on and off.[12]

Establish electrical contact with the pipeline at a test station.

Data Collection:

Connect a trailing wire from the pipeline test station to a data logger.

Connect one or more reference electrodes to the data logger.

Walk the pipeline route, placing the reference electrodes on the ground directly above the

pipeline at regular, short intervals (typically 1 to 3 meters).[2]

The data logger records both the "on" and "instant off" potentials at each location, along

with the GPS coordinates.[11]

Data Analysis:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://content.ampp.org/materials-performance/article/57/1/28/70753/Cathodic-Protection-Criteria-A-Critical-Review-of
http://zinoglobal.com/wp-content/uploads/2019/12/NACE-RP-0388-2001.pdf
https://content.ampp.org/materials-performance/article/57/1/28/70753/Cathodic-Protection-Criteria-A-Critical-Review-of
https://corrosioncontrol.jst-group.com/cips/
https://www.researchgate.net/publication/284530492_The_close_interval_potential_survey_CISCIPS_method_for_detecting_corrosion_in_underground_pipelines
https://contenthub.rosen-group.com/api/public/content/ROSEN-Group-Service-Flyer-Close-Interval-Protection-Survey.pdf?v=7398458c
https://www.scribd.com/document/71769562/Pipeline-Cips
https://corrosioncontrol.jst-group.com/cips/
https://contenthub.rosen-group.com/api/public/content/ROSEN-Group-Service-Flyer-Close-Interval-Protection-Survey.pdf?v=7398458c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The collected data is plotted as potential versus distance along the pipeline.

The "on" and "off" potential profiles are analyzed to identify areas where the protection

criteria are not met.

Coupon Analysis
Test coupons are small, weighed samples of the same material as the structure being

protected. They are electrically connected to the structure and buried in the same electrolyte.

By measuring the potential of the coupon and its weight loss over time, a direct assessment of

the CP system's effectiveness and the corrosion rate can be made.

Comparison of Cathodic Protection with Alternative
Corrosion Control Methods
While cathodic protection is a highly effective corrosion control method, it is often used in

conjunction with other techniques. Understanding the strengths and weaknesses of each

method is essential for designing a comprehensive corrosion management program.

Protective Coatings
Protective coatings, such as paints, epoxies, and fusion-bonded epoxy (FBE), act as a physical

barrier to isolate the steel from the corrosive environment.[13][14]

Advantages:

Primary line of defense against corrosion.

Can be applied in a wide variety of environments.

Reduces the current demand for a supplementary cathodic protection system.[14]

Disadvantages:

Susceptible to mechanical damage, creating "holidays" where corrosion can initiate.

Performance degrades over time.
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Application can be complex and requires specific surface preparation.

Corrosion Inhibitors
Corrosion inhibitors are chemical substances that, when added to the environment in small

concentrations, decrease the rate of corrosion.[1] They are commonly used in closed systems

such as pipelines and tanks.

Advantages:

Can be highly effective in specific environments.

Can be applied to existing structures without extensive surface preparation.

Disadvantages:

Effectiveness is highly dependent on the specific inhibitor, the environment, and the

operating conditions.

May have environmental and safety concerns.

Requires continuous or periodic replenishment.

Quantitative Data and Performance Comparison
The following tables summarize quantitative data on the performance of cathodic protection

and alternative corrosion control methods.

Validation Technique
Parameter

Measured

Typical Value for

Adequate Protection
Relevant Standards

Potential

Measurement

"Instant Off" Potential

(vs. CSE)
-850 mV to -1100 mV

NACE SP0169, ISO

15589[15]

Close Interval

Potential Survey

(CIPS)

"Instant Off" Potential

Profile (vs. CSE)

> -850 mV along the

entire length
NACE SP0207

Coupon Analysis Corrosion Rate < 0.01 mm/year ASTM G1, G31
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Table 1: Validation Parameters for Cathodic Protection

Corrosion Control

Method

Typical Performance

Metric

Achieved

Performance

Environment/Conditi

ons

Cathodic Protection

(Impressed Current)
Corrosion Rate

0.3445 mm/year (full

protection)
NaCl solution

Sacrificial Anode

(Zinc)
Protection Efficiency 81.8%

25,000 ppm NaCl

solution

Epoxy Coating Corrosion Rate

Significantly reduced

compared to uncoated

steel

Harsh marine

environments[16]

Polyurethane Coating Corrosion Resistance

Superior to epoxy in

some harsh

environments

Antarctic marine

environment[17]

Corrosion Inhibitor

(Acryloyl-Based

Polymer)

Inhibition Efficiency Up to 90%
Sour gas (H2S)

environment[18]

Corrosion Inhibitor

(Ethanolamine)
Inhibition Efficiency 96.4%

CO2 saturated 3%

NaCl solution at

25°C[19]

Table 2: Performance Data for Different Corrosion Control Methods

Visualizing Corrosion Control Principles and
Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the fundamental

principles of cathodic protection and the workflows for its validation.
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Principle of Cathodic Protection
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Caption: Principle of Cathodic Protection
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Close Interval Potential Survey (CIPS) Workflow

Start CIPS

1. Pre-Survey Preparation
- Locate Pipeline

- Install Current Interrupters

2. Data Collection
- Connect to Pipeline & Datalogger

- Walk Pipeline Route
- Record 'On' & 'Off' Potentials

3. Data Analysis
- Plot Potential vs. Distance

- Identify Areas of Low Protection

4. Reporting
- Generate Survey Report

- Recommend Remedial Actions

End CIPS

Click to download full resolution via product page

Caption: CIPS Experimental Workflow
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Comparison of Corrosion Control Methods

Corrosion Control
for Carbon Steel

Cathodic Protection
(GACP / ICCP)

Electrochemical
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Caption: Logical Relationship of Corrosion Control Methods
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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